Cas no 80387-94-6 (Pafbg)

Pafbg structure
Pafbg structure
Product Name:Pafbg
CAS No:80387-94-6
MF:C18H26O10
MW:402.393046855927
CID:985560
Update Time:2023-08-02

Pafbg Chemical and Physical Properties

Names and Identifiers

    • phenyl-alpha-2-fucosyl-beta-D-galactoside
    • PAFBG
    • Phenyl 2-O-(6-deoxyhexopyranosyl)hexopyranoside
    • beta-D-Galactopyranoside, phenyl 2-O-(6-deoxy-alpha-L-galactopyranosyl)-
    • Pafbg
    • Inchi: 1S/C18H26O10/c1-8-11(20)13(22)15(24)17(25-8)28-16-14(23)12(21)10(7-19)27-18(16)26-9-5-3-2-4-6-9/h2-6,8,10-24H,7H2,1H3/t8-,10+,11+,12-,13+,14-,15-,16+,17-,18+/m0/s1
    • InChI Key: XUSMCHNFKFZYCZ-KHFTUBCFSA-N
    • SMILES: O([C@H]1[C@H]([C@@H]([C@@H]([C@H](C)O1)O)O)O)[C@H]1[C@H](OC2C=CC=CC=2)O[C@H](CO)[C@@H]([C@@H]1O)O

Computed Properties

  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 487
  • XLogP3: -2
  • Topological Polar Surface Area: 158
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